Cas no 9000-11-7 (Carmellose)

• Product Name: Carmellose
• CAS No: 9000-11-7
• MF: C₈H₁₆O₈
• MW: 240.207843780518
• MDL: MFCD00149018
• CID: 48108
• PubChem ID: 24748
• Update Time: 2025-10-28

Carmellose Chemical and Physical Properties

Names and Identifiers

• almelose
• CAMTEMPO(TM)
• CARBOXYMETHYL CELLULOSE
• CARBOXYMETHYL CELLULOSE ETHER
• CELLULOSE, CARBOXYMETHYL ETHER
• Cellulose CM
• CM 32-CELLULOSE
• CM 52-CELLULOSE
• CM CELLULOSE
• SELECTACEL(R) CM, STANDARD
• 7h(carbohydrate)
• apergel
• apeyel
• carbose
• carboxymethylatedcellulosepulp
• cellulosecarboxymethylate
• celluloseglycolicacid
• cellulosegum7h
• cmc-4lf
• Carboxymethyl cellulose CM-23
• CM-Cellulose
• CMC
• UNII-05JZI7B19X
• Cellulose carboxymethylate
• acetic acid;2,3,4,5,6-pentahydroxyhexanal
• Cellulose, (carboxymethyl)
• Colloresine
• Carboximethylcellulosum
• Croscarmellosum [Latin]
• 191616-54-3
• .Carboxymethylcellulose
• FEMA No. 2239
• Celluloseglycolic acid
• Carmellose [INN]
• Carmellosum
• Intrasite gel (TN)
• FT-0623543
• Croscarmelosa [INN-Spanish]
• 196886-89-2
• D07622
• Carboxymethylcellulosum
• SCHEMBL177710
• Carboxymethylcellulose cellulose carboxymethyl ether
• Thylose
• Croscarmellosum
• KMTs
• Carmelosa [INN-Spanish]
• Carmelosa
• Croscarmellose (INN)
• Croscarmelosa
• Glycocel TA
• Carmellose (JP17/NF/INN)
• NS00078673
• Carmellosum [INN-Latin]
• 05JZI7B19X
• Q411030
• Glycolic acid cellulose ether
• Carmellose
• Duodcel
• Carboxymethylcellulose
• 7H (carbohydrate)
• Cellulose, ether with glycolic acid
• 9000-11-7
• Carboxymethyl cellulose CM-32
• Croscarmellosum [INN-Latin]
• Croscarmellose
• Acetic acid, hydroxy-, cellulose ether
• 7H
• acetic acid,2,3,4,5,6-pentahydroxyhexanal
• DA-62060
• 9004-32-4

• MDL： MFCD00149018
• Inchi： 1S/C6H12O6.C2H4O2/c7-1-3(9)5(11)6(12)4(10)2-8;1-2(3)4/h1,3-6,8-12H,2H2;1H3,(H,3,4)
• InChI Key： VJHCJDRQFCCTHL-UHFFFAOYSA-N
• SMILES： OC(C(CO)O)C(C(C=O)O)O.OC(C)=O

Computed Properties

• Exact Mass: 240.084517
• Monoisotopic Mass: 240.084517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: Mp 300 °
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 155.52000
• LogP: -3.28790
• Vapor Pressure: No data available

Carmellose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： H303+H313+H333
• RTECS：FJ5700000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Carmellose

Carmellose: A Comprehensive Overview

Carmellose, also known as carboxymethylcellulose (CMC), is a versatile hydrophilic polymer derived from cellulose. With the CAS number 9000-11-7, it has gained significant attention in various industries due to its unique properties and wide range of applications. This article delves into the chemical structure, physical properties, and latest advancements in the use of Carmellose, providing a comprehensive understanding of its role in modern science and technology.

The chemical structure of Carmellose is characterized by its carboxymethyl groups attached to the hydroxyl groups of cellulose. This modification imparts excellent water-solubility and film-forming properties, making it suitable for applications in food, pharmaceuticals, and cosmetics. Recent studies have highlighted the potential of Carmellose in advanced materials science, particularly in the development of biodegradable films and drug delivery systems.

In the food industry, Carmellose is widely used as a thickening agent and stabilizer. Its ability to form strong gels under specific conditions has made it a key ingredient in products such as dressings, sauces, and dairy items. Researchers have explored the use of Carmellose in creating low-calorie alternatives to traditional thickeners, aligning with the growing demand for healthier food options.

The pharmaceutical sector has also benefited from the unique properties of Carmellose. It is commonly employed as a disintegrant in tablets and capsules, enhancing their dissolution rate. Recent advancements have focused on utilizing Carmellose in controlled-release drug delivery systems, which can improve therapeutic efficacy and reduce dosing frequency. These innovations are supported by studies published in leading journals, underscoring the potential of Carmellose in personalized medicine.

In addition to its traditional applications, Carmellose strong>has found new uses in biotechnology and environmental science. For instance, it is being investigated as a component in biofilms for wound healing applications. Its biocompatibility and ability to promote cell adhesion make it an ideal candidate for this purpose. Furthermore, researchers are exploring the use of Carmellose strong>in water treatment technologies, where it can act as an effective adsorbent for heavy metals and organic pollutants.

The cosmetic industry has also embraced Carmellose strong>, leveraging its moisturizing and film-forming properties. It is frequently used in skincare products to create a protective barrier on the skin, preventing moisture loss and enhancing product penetration. Recent studies have demonstrated that combining < strong >Carmellos strong > with natural extracts can significantly enhance its efficacy, offering innovative solutions for anti-aging and sun protection formulations.

From a sustainability perspective, < strong >C arm el los e strong > is gaining recognition as an eco-friendly alternative to synthetic polymers. Its biodegradability makes it an attractive option for reducing environmental impact across various industries. Ongoing research is focused on optimizing its production processes to minimize resource consumption and waste generation.

In conclusion, Carm el los e (CAS No: 9000-11-7) stands out as a multifaceted polymer with immense potential across diverse fields. Its adaptability and eco-friendly profile position it as a key material for addressing contemporary challenges in science and industry.